6-Trifluoromethylsulfonyloxy-8-methoxy-1,7-naphthyridine

• Molecular Formula: C10H7F3N2O4S
• Molecular Weight: 308.24 g/mol
• IUPAC Name: (8-methoxy-1,7-naphthyridin-6-yl) trifluoromethanesulfonate
• InChI: InChI=1S/C10H7F3N2O4S/c1-18-9-8-6(3-2-4-14-8)5-7(15-9)19-20(16,17)10(11,12)13/h2-5H,1H3
• InChI Key: VXEYXBHQJPBEHH-UHFFFAOYSA-N
• SMILES: COC1=C2C(=CC(=N1)OS(=O)(=O)C(F)(F)F)C=CC=N2

Description

6-Trifluoromethylsulfonyloxy-8-methoxy-1,7-naphthyridine is a useful research compound. Its molecular formula is C10H7F3N2O4S and its molecular weight is 308.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-amino-8-methoxy-1,7-naphthyridine (19 g, 0.108 mol) in a 1:1 mixture of water and trifluoromethane sulfonic acid (380 ml) is carefully added a solution of sodium nitrite (11.2 g, 0.162 mol) in water (40 ml) at 0° C. After 1 h the cooling bath is removed and the reaction mixture stirred for an other hour at ambient temperature. Then, ethyl acetate (500 ml) is added and the solution is neutralized by adding sodium bicarbonate (4N, 1 l). The water phase is extracted again with ethyl acetate (3×500 ml). The organic solvent is evaporated and the crude product is purified by flash column chromatography on silica gel (20:3 toluene/acetone) affording the title compound. M+308; Melting point 99-101° C.